4-(3-Bromopropoxy)-2-fluorobenzonitrile

• Molecular Formula: C10H9BrFNO
• Molecular Weight: 258.09 g/mol
• IUPAC Name: 4-(3-bromopropoxy)-2-fluorobenzonitrile
• InChI: InChI=1S/C10H9BrFNO/c11-4-1-5-14-9-3-2-8(7-13)10(12)6-9/h2-3,6H,1,4-5H2
• InChI Key: JESGOKIXMPFXLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCBr)F)C#N

Description

4-(3-Bromopropoxy)-2-fluorobenzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluorine atom at the 2-position and a 3-bromopropoxy group at the 4-position. Fluorine enhances electronic properties, influencing dipole moments and intermolecular interactions .

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

• 2-Fluorobenzonitrile vs. 3-Fluorobenzonitrile :
  The position of fluorine significantly impacts electronic properties. For 2-fluorobenzonitrile, the excitation energy (S₁←S₀) is 36,028 cm⁻¹, and the adiabatic ionization energy (D₀←S₁) is 78,650 cm⁻¹. In contrast, 3-fluorobenzonitrile exhibits slightly lower excitation energy (35,989 cm⁻¹) but higher ionization energy (78,873 cm⁻¹) due to differences in resonance stabilization and charge distribution . The 2-fluoro configuration in the target compound likely enhances intramolecular charge transfer (ICT) compared to 3-fluoro isomers.

• 4-(Difluoromethoxy)-2-fluorobenzonitrile :
  This compound features a difluoromethoxy group at the 4-position. The electron-withdrawing nature of the -OCF₂ group reduces electron density on the aromatic ring compared to the bromopropoxy substituent. It has a melting point of 41–43°C and a molecular weight of 187.12 g/mol . The bromopropoxy group in the target compound may lower melting points due to reduced crystallinity or increase reactivity via bromine-mediated pathways.

Alkoxy/Bromo-Substituted Analogs

• 4-(Aminooxy)-2-Fluorobenzonitrile: With an aminooxy (-ONH₂) group at the 4-position, this compound (MW 152.13 g/mol) is smaller and more polar than the bromopropoxy derivative. The aminooxy group facilitates nucleophilic reactions, whereas the bromopropoxy group offers a leaving group (Br) for alkylation or cross-coupling reactions .
• 4-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-fluorobenzonitrile (9b): This pyrazole-methyl derivative (MW 316.17 g/mol) highlights how bulky substituents affect biological activity.

Thiophene-Based Fluorobenzonitriles

• 2-Fluoro-4-(5-(4-methoxyphenyl)thiophen-2-yl)benzonitrile (MOT): MOT exhibits strong ICT due to its methoxy donor and fluorobenzonitrile acceptor. Replacing methoxy with bromopropoxy would alter ICT efficiency, as bromine’s electron-withdrawing nature could reduce donor strength compared to -OCH₃ .

Table 1: Key Properties of Selected Fluorobenzonitriles

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups	Notable Properties/Applications
4-(3-Bromopropoxy)-2-fluorobenzonitrile (Target)	~258.09 (calc.)	N/A	2-F, 4-Br-(CH₂)₃-O-	Potential alkylation substrate
2-Fluorobenzonitrile	121.11	N/A	2-F, CN	High ionization energy
4-(Difluoromethoxy)-2-fluorobenzonitrile	187.12	41–43	2-F, 4-OCF₂	Used in agrochemical synthesis
4-(Aminooxy)-2-fluorobenzonitrile	152.13	N/A	2-F, 4-ONH₂	Nucleophilic reactivity